6-Fluoronaphthalen-1-yl trifluoromethanesulfonate
Overview
Description
6-Fluoronaphthalen-1-yl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C11H6F4O3S and its molecular weight is 294.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Intermediate Compounds
The compound "6-Fluoronaphthalen-1-yl trifluoromethanesulfonate" serves as a key intermediate in various synthetic pathways. For instance, Gribble and Conway (1990) have discussed the synthesis of 1-(phenylsulfonyl)indol-3-yl trifluoromethanesulfonate, which is a potentially useful intermediate, through different approaches (Gribble & Conway, 1990).
Development of Practical Synthesis Methods
Zhu Zhijian et al. (2007) reported a practical alternative synthesis method for 1-(8-fluoronaphthalen-1-yl)piperazine, overcoming scale-up challenges and providing a more efficient synthesis pathway (Zhu Zhijian et al., 2007).
Applications in Medicinal Chemistry and Materials Science
The compound's derivatives, particularly in the realm of trifluoromethylation, have extensive applications in medicinal chemistry and materials science, as reported by Zhang et al. (2014). They highlight the versatility of these derivatives in incorporating CF2 groups into various chemical bonds and their use in drug design and novel materials creation (Zhang et al., 2014).
Use in High-Performance Liquid Chromatography (HPLC)
Gatti et al. (1990) explored the use of derivatives of this compound as fluorogenic labeling agents for HPLC analysis of biologically important thiols, demonstrating its utility in analytical chemistry (Gatti et al., 1990).
Role in Environmental Remediation
Park et al. (2016) studied the use of heat-activated persulfate oxidation of environmental contaminants, indicating potential applications of derivatives of this compound in in-situ groundwater remediation (Park et al., 2016).
Derivatizing Agents for Biological Analysis
Happer et al. (2004) prepared several trifluoromethanesulfonates and assessed their suitability as derivatizing agents for HPLC analysis of betaines, illustrating its application in biological analysis (Happer et al., 2004).
Facilitating Electrophilic Fluorination
The compound's utility in facilitating electrophilic fluorination of aromatics, as shown by Coe et al. (1998), underscores its significance in chemical synthesis (Coe et al., 1998).
Catalysis in Organic Synthesis
Scandium trifluoromethanesulfonate, a derivative, shows high catalytic activity in organic synthesis, particularly in acylation of alcohols, as discussed by Ishihara et al. (1996) (Ishihara et al., 1996).
Properties
IUPAC Name |
(6-fluoronaphthalen-1-yl) trifluoromethanesulfonate | |
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InChI |
InChI=1S/C11H6F4O3S/c12-8-4-5-9-7(6-8)2-1-3-10(9)18-19(16,17)11(13,14)15/h1-6H | |
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InChI Key |
RXEPYICNFYISLH-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC2=C(C=CC(=C2)F)C(=C1)OS(=O)(=O)C(F)(F)F | |
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Molecular Formula |
C11H6F4O3S | |
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Molecular Weight |
294.22 g/mol | |
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Synthesis routes and methods
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